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An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive historical review of the discovery and early

applications of morpholine, a versatile heterocyclic compound. The document details the initial

synthesis, key experimental protocols, and the foundational uses that established its

importance in various industrial and scientific fields.

Discovery and First Synthesis
Morpholine, an organic chemical compound with the formula O(CH₂CH₂)₂NH, was first

synthesized in the late 19th century by the accomplished German chemist Ludwig Knorr.[1]

Initially, Knorr incorrectly believed the compound was part of the structure of morphine, which

led to its name.[2][3] Morpholine is a heterocycle featuring both amine and ether functional

groups, which impart its characteristic chemical properties.[2][3] Because of the amine group,

morpholine acts as a base.[2][3]

The earliest widely used method for synthesizing morpholine was the dehydration of

diethanolamine using a strong acid, such as sulfuric acid.[4] This process involves heating

diethanolamine with the acid, causing an intramolecular cyclization to form the morpholine
ring.
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Following its discovery, morpholine's unique properties led to its adoption in a variety of

applications, primarily as a corrosion inhibitor, a solvent, an emulsifier, and an intermediate in

chemical synthesis.

Corrosion Inhibition in Steam Systems
One of the most significant early applications of morpholine was as a corrosion inhibitor in

steam boiler systems.[5][6][7] Its volatility is similar to that of water, allowing it to distribute

evenly throughout both the water and steam phases of a boiler system.[2] In this vapor phase,

it neutralizes acidic gases like carbon dioxide, thereby raising the pH of the condensate and

protecting metal surfaces from corrosion.[5] Early studies demonstrated a significant reduction

in the corrosion rate of carbon steel with the addition of morpholine. For instance, some

studies have shown that morpholine can reduce the corrosion of steel by more than 85%.[8]

Application Function

Typical

Concentration (early

use)

Reported

Effectiveness (early

studies)

Steam Boiler Systems Corrosion Inhibitor
Parts per million

(ppm) levels

Reduction in steel

corrosion by over 85%

Metal Storage
Vapor Phase

Corrosion Inhibitor

Not specified in early

sources

Effective for protecting

steel and other metals

Solvent in Organic Synthesis
The polarity and low cost of morpholine made it a useful solvent in a variety of early organic

reactions.[2][3] Its basic nature also allowed it to act as a catalyst or acid scavenger in certain

reactions. It is miscible with water and a wide range of organic solvents, including acetone,

benzene, ether, and ethanol.[4][8]
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Property Value

Boiling Point 128.3 °C

Melting Point -4.7 °C

Density (at 20°C) 1.007 g/cm³

Solubility in Water Miscible

pKb 5.6

Emulsifier for Waxes and Polishes
Morpholine's ability to react with fatty acids to form soaps made it an effective emulsifying

agent. This property was utilized in the formulation of water-resistant waxes and polishes for

various applications, including automotive finishes and floor treatments.[5] The morpholine-

based emulsion would break upon drying as the morpholine evaporated, leaving behind a

durable, water-resistant wax film.

Intermediate in Chemical Synthesis
Morpholine served as a versatile building block in the synthesis of other organic compounds. A

significant early use was in the production of rubber vulcanization accelerators.[9][10][11]

Derivatives of morpholine were found to improve the efficiency and safety of the rubber curing

process.

Key Experimental Protocols
Synthesis of Morpholine from Diethanolamine (Based on
early 20th-century methods)
This protocol is based on the acid-catalyzed dehydration of diethanolamine, a common early

method for producing morpholine.

Materials:

Diethanolamine
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Concentrated Sulfuric Acid (or Concentrated Hydrochloric Acid)

Sodium Hydroxide (for neutralization)

Calcium Oxide (for basification and drying)

Potassium Hydroxide (for drying)

Sodium metal (for final drying)

Procedure:

In a round-bottom flask equipped with a reflux condenser, slowly add diethanolamine to

concentrated sulfuric acid while cooling the flask in an ice bath. The ratio of acid to

diethanolamine is crucial and was often in the range of 1.8 moles of acid per mole of

diethanolamine.

Heat the mixture to approximately 200-210°C for several hours (some early procedures

suggest up to 15 hours).[12] This step drives the dehydration and cyclization reaction.

After cooling, the acidic reaction mixture is neutralized with a strong base, such as a 50%

sodium hydroxide solution.[13]

The resulting crude morpholine is isolated. As morpholine is water-soluble, the solution

can be saturated with solid sodium hydroxide to cause the morpholine to separate as a

distinct layer.[13]

For further purification, the crude morpholine is mixed with calcium oxide to remove water

and any remaining acidic impurities.[12]

The morpholine is then distilled from the solid mixture.

The distilled morpholine can be further dried by stirring over potassium hydroxide, followed

by refluxing over and distilling from sodium metal.[12] The final product is collected at its

boiling point of 128-129°C.
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Caption: Synthesis of Morpholine from Diethanolamine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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